Cas no 14989-89-0 (3-azidoprop-1-yne)

• Product Name: 3-azidoprop-1-yne
• CAS No: 14989-89-0
• MF: C₃H₃N₃
• MW: 81.076019525528
• CID: 1321644
• PubChem ID: 13328518
• Update Time: 2025-08-03

3-azidoprop-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Propyne, 3-azido-
• 3-azidoprop-1-yne
• 3-Azidopropyne
• propargyl azide
• 14989-89-0
• DTXSID70536967
• F8882-5562
• AKOS010633151

• Inchi： 1S/C3H3N3/c1-2-3-5-6-4/h1H,3H2
• InChI Key： KNKSFTKZKDBSMH-UHFFFAOYSA-N
• SMILES： N(CC#C)=[N+]=[N-]

Computed Properties

• Exact Mass: 81.032697108g/mol
• Monoisotopic Mass: 81.032697108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 3-azidoprop-1-yne

3-Azidoprop-1-yne: A Comprehensive Overview

3-Azidoprop-1-yne, also known by its CAS number 14989-89-0, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, with the molecular formula C₃H₂N₃, is characterized by its unique structure, featuring a terminal alkyne group (-C≡CH) and an azide group (-N₃). The combination of these functional groups makes it a versatile building block in various chemical reactions, particularly in click chemistry and related areas.

The synthesis of 3-azidoprop-1-yne typically involves the reaction of propargyl alcohol with sodium azide (NaN₃) under specific conditions. This process is well-documented in the literature and has been optimized to achieve high yields. The compound's stability and reactivity make it suitable for a wide range of applications, including the preparation of novel materials, pharmaceutical intermediates, and advanced polymers.

In recent years, researchers have explored the use of 3-azidoprop-1-yne in the development of stimuli-responsive materials. For instance, studies have shown that this compound can be incorporated into polymer networks to create materials that respond to external stimuli such as light or temperature. These findings have opened new avenues for applications in sensors, drug delivery systems, and adaptive materials.

The reactivity of 3-azidoprop-1-yne is primarily driven by its azide group, which is highly nucleophilic and can participate in various click reactions. One notable example is the Huisgen cycloaddition reaction, where the azide group reacts with an alkyne to form a triazole ring. This reaction is widely used in organic synthesis due to its efficiency and selectivity. Recent advancements in catalytic systems have further enhanced the scope and applicability of these reactions.

Beyond traditional synthetic applications, 3-azidoprop-1-yne has also found use in bioconjugation chemistry. Its ability to form stable bonds with biomolecules has made it a valuable tool in the development of bioactive compounds and diagnostic agents. For example, researchers have utilized this compound to create probes for imaging applications, leveraging its reactivity to attach to specific biomarkers.

The study of 3-azidoprop-1-yne's properties has also extended into computational chemistry. Advanced modeling techniques have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions of its behavior in different chemical environments. These computational studies complement experimental work, accelerating the discovery of new applications for this compound.

In terms of safety considerations, while 3-azidoprop-1-yne is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure safe use in laboratory settings. Its storage should be carried out in accordance with best practices for chemicals with reactive functional groups.

The versatility and reactivity of CAS No 14989-89-0, or 3-Azidopropargyl azide as it is sometimes referred to, continue to drive innovation across multiple disciplines. As research progresses, new applications are expected to emerge, further solidifying its importance in modern chemistry.